Cas no 717848-18-5 (5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine)

5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a pyrazine ring fused with a 1,3,4-oxadiazole scaffold bearing an amine functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. Its rigid, conjugated system enhances binding affinity in pharmaceutical applications, particularly in targeting enzymes or receptors. The oxadiazole moiety contributes to metabolic stability, while the pyrazine ring offers potential for further functionalization. This compound is suitable for drug discovery, agrochemical research, and coordination chemistry due to its ability to act as a ligand or a building block for more complex molecular architectures.
5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine structure
717848-18-5 structure
Product Name:5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine
CAS No:717848-18-5
MF:C6H5N5O
MW:163.136799573898
MDL:MFCD05722375
CID:1074659
PubChem ID:25219532
Update Time:2025-06-11

5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(Pyrazin-2-yl)-1,3,4-oxadiazol-2-amine
    • 5-pyrazin-2-yl-1,3,4-oxadiazol-2-amine
    • ALBB-005883
    • CTK5D5034
    • MolPort-006-067-267
    • SBB046614
    • STK503593
    • MFCD05722375
    • EN300-237807
    • 5-(Pyrazin-2-yl)-1,3,4-oxadiazol-2(3h)-imine
    • CS-0271091
    • DTXSID70649263
    • AKOS000321603
    • AT21219
    • BB 0240930
    • 5-(2-PYRAZINYL)-1,3,4-OXADIAZOL-2-AMINE
    • LS-02168
    • 717848-18-5
    • 5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine
    • MDL: MFCD05722375
    • Inchi: 1S/C6H5N5O/c7-6-11-10-5(12-6)4-3-8-1-2-9-4/h1-3H,(H2,7,11)
    • InChI Key: QQDRJXVMVLJNNN-UHFFFAOYSA-N
    • SMILES: O1C(N)=NN=C1C1C=NC=CN=1

Computed Properties

  • Exact Mass: 163.04900
  • Monoisotopic Mass: 163.04940980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 90.7Ų

Experimental Properties

  • PSA: 90.72000
  • LogP: 0.69000

5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine Security Information

  • HazardClass:IRRITANT

5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P991523-50mg
5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine
717848-18-5
50mg
$ 50.00 2022-06-03
TRC
P991523-100mg
5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine
717848-18-5
100mg
$ 65.00 2022-06-03
TRC
P991523-500mg
5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine
717848-18-5
500mg
$ 135.00 2022-06-03
Chemenu
CM275446-5g
5-(Pyrazin-2-yl)-1,3,4-oxadiazol-2-amine
717848-18-5 95%
5g
$631 2021-08-18
abcr
AB266797-1 g
5-(2-Pyrazinyl)-1,3,4-oxadiazol-2-amine
717848-18-5
1 g
€137.20 2023-07-20
abcr
AB266797-5 g
5-(2-Pyrazinyl)-1,3,4-oxadiazol-2-amine
717848-18-5
5 g
€381.90 2023-07-20
abcr
AB266797-10 g
5-(2-Pyrazinyl)-1,3,4-oxadiazol-2-amine
717848-18-5
10g
€407.40 2022-06-11
Chemenu
CM275446-5g
5-(Pyrazin-2-yl)-1,3,4-oxadiazol-2-amine
717848-18-5 95%
5g
$145 2024-07-24
SHENG KE LU SI SHENG WU JI SHU
sc-290978-100 mg
5-pyrazin-2-yl-1,3,4-oxadiazol-2-amine,
717848-18-5
100MG
¥1,128.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-290978-100mg
5-pyrazin-2-yl-1,3,4-oxadiazol-2-amine,
717848-18-5
100mg
¥1128.00 2023-09-05

Additional information on 5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine

Introduction to 5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine (CAS No. 717848-18-5)

5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 717848-18-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazino[1,2-a]pyrimidines and oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a pyrazine ring with an oxadiazole moiety, creating a scaffold that is conducive to interactions with biological targets.

The significance of 5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine lies in its potential as a lead compound for the development of novel pharmaceutical agents. The pyrazine ring is a common feature in many bioactive molecules, contributing to its ability to engage with various biological receptors and enzymes. Specifically, the presence of the pyrazinyl substituent at the 2-position of the oxadiazole ring enhances the compound's pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 1,3,4-oxadiazole core is particularly interesting due to its role as a key pharmacophore in several approved drugs. For instance, it has been implicated in compounds that exhibit antiviral, anti-inflammatory, and anticancer properties. The incorporation of the pyrazinyl group into the oxadiazole scaffold in 5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine suggests that it may exhibit similar or even enhanced biological activities.

One of the most compelling aspects of this compound is its potential application in oncology research. Oxadiazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural features of 5-Pyrazin-2-yl-1,3,4-oxadiazol-2-amine make it a candidate for designing molecules that can selectively target aberrant signaling pathways in cancer cells. Preliminary studies have indicated that derivatives of this class may exhibit inhibitory effects on tyrosine kinases, which are crucial for cancer cell survival and growth.

The synthesis of 5-Pyrazin-2-yl-1,3,4-oxadiazol-2-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriately substituted pyrazines and nitrile oxides or diazomethanes. The introduction of the amine group at the 2-position of the oxadiazole ring is critical for achieving the desired pharmacological properties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-Pyrazin - 2 - yl - 1 , 3 , 4 - ox adia zol - 2 - am ine with biological targets. These studies have revealed that the compound can effectively bind to pockets on enzymes such as kinases and phosphodiesterases. The hydrogen bonding capabilities of the amine group and the electron-withdrawing nature of the oxadiazole ring contribute to its binding affinity. Such insights are invaluable for designing next-generation inhibitors with improved pharmacokinetic profiles.

The pharmacological evaluation of 5-Pyrazin - 2 - yl - 1 , 3 , 4 - ox adia zol - 2 - am ine has focused on its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can modulate inflammatory pathways by inhibiting key mediators such as nitric oxide (NO) and prostaglandins (PGs). These effects are attributed to its ability to interfere with signaling cascades involving cyclooxygenase (COX) and inducible nitric oxide synthase (iNOS). Such properties make it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, there is growing interest in exploring the antimicrobial properties of 5-Pyrazin - 2 - yl - 1 , 3 , 4 - ox adia zol - 2 - am ine . Antibiotic resistance is a global health challenge, necessitating the discovery of novel antimicrobial agents with unique mechanisms of action. Preliminary data suggest that this compound may exhibit activity against Gram-positive bacteria by disrupting essential cellular processes such as DNA replication and protein synthesis. Further investigations are warranted to fully elucidate its spectrum of activity and potential applications in combating resistant bacterial strains.

The development of new therapeutic agents often involves rigorous preclinical testing to assess safety and efficacy. In animal models, 5-Pyrazin - 2 - yl - 1 , 3 , 4 - ox adia zol - 2 - am ine has shown promise in reducing inflammation and tumor growth without significant side effects. These findings support its further development as a potential drug candidate for human trials. However, additional studies are needed to evaluate long-term toxicity and metabolic stability.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has been used to identify potential hits from large libraries of compounds based on their structural similarity to known bioactive molecules. In this context,5-Pyrazin - 2 - yl - 1 , 3 , 4 - ox adia zol - 2 - am ine emerged as a top candidate due to its favorable physicochemical properties and predicted binding affinity for target proteins. This approach not only accelerates the drug discovery process but also reduces costs associated with experimental screening.

The future directionsof research on 5-Pyrazin - 2 yl -1 ,3 ,4-o x adia z ol --a m ine include structural optimization and derivatization to enhance its potency and selectivity. By modifying functional groups or introducing additional substituents at strategic positions within the molecule, researchers aim to fine-tune its pharmacological profile for specific therapeutic applications . p >

Conclusion:5-P y razi n --a m ine(CAS No .717848--18--5)is a promising compoun d wi th diverse bi ological activities . Its st ructural features make i t an i nter esting candi date f or deve lopment into new pha rma ceutical agents . With furthe r studie s an d optimizatio n,r esear chers expect t o unlock i ts full potent ia l i n treat ing various disea ses . p >

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.